Phenylalanine and derivatives
Phenylalanine is an essential amino acid that serves as a precursor for various biologically important molecules, including proteins, melanin, and neurotransmitters such as dopamine. It plays a critical role in the human body's metabolism and functions. Derivatives of phenylalanine include catecholamines like tyrosine, which is further metabolized to form adrenaline and noradrenaline; and other compounds such as L-DOPA (levodopa), used clinically for the treatment of Parkinson’s disease.
Phenylalanine derivatives are widely utilized in pharmaceuticals, food additives, and nutrition supplements. For instance, they can be employed as flavor enhancers or colorants due to their structural similarity to natural substances. In medical applications, L-DOPA is a key drug used to alleviate the symptoms of Parkinson's disease by providing a precursor for dopamine synthesis in the brain.
These derivatives are essential in diverse industries, highlighting their versatility and significance in both medical research and commercial products.

Structure | Chemical Name | CAS | MF |
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N-(1-Carboxyethyl)phenylalanine; (S,S)-form, 1-Me ester | 151894-65-4 | C13H17NO4 |
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Aplyzanzine A | 327165-67-3 | C25H33Br4N3O3 |
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2-Amino-3-(3-bromo-4,5-dihydroxyphenyl)propanoic acid; (S)-form, 4-Me ether | 929006-59-7 | C10H12BrNO4 |
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TMC 52; TMC 52A, 4'-Deoxy | 213417-24-4 | C20H30N4O5 |
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TMC 52; TMC 52B, 4'-Deoxy | 213417-25-5 | C20H30N4O5 |
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Bacithrocin B1 | 160433-49-8 | C19H29N5O3 |
Related Literature
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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